Cas no 649737-33-7 (Pentanoic acid, 3-ethyl-2-hydroxy-, (2S)-)

• Product Name: Pentanoic acid, 3-ethyl-2-hydroxy-, (2S)-
• CAS No: 649737-33-7
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 410340
• PubChem ID: 71377703
• Update Time: 2025-04-19

Pentanoic acid, 3-ethyl-2-hydroxy-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-ethyl-2-hydroxy-, (2S)-
• (2S)-3-ethyl-2-hydroxypentanoic acid
• DTXSID90800334
• 649737-33-7
• SCHEMBL3099178

• Inchi： 1S/C7H14O3/c1-3-5(4-2)6(8)7(9)10/h5-6,8H,3-4H2,1-2H3,(H,9,10)/t6-/m0/s1
• InChI Key： MBJNVIFBWMTUSE-LURJTMIESA-N
• SMILES： O[C@H](C(=O)O)C(CC)CC

Computed Properties

• Exact Mass: 146.09432
• Monoisotopic Mass: 146.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53